Cas no 103201-78-1 ((2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid)
(2S,4S)-4-Cyclohexylpyrrolidine-2-carboxylic acid is a chiral pyrrolidine derivative featuring a cyclohexyl substituent at the 4-position and a carboxylic acid group at the 2-position. Its stereochemically defined (2S,4S) configuration makes it a valuable building block in asymmetric synthesis and pharmaceutical research. The rigid cyclohexyl group enhances conformational stability, while the carboxylic acid functionality allows for further derivatization. This compound is particularly useful in the development of peptidomimetics, enzyme inhibitors, and chiral ligands for catalysis. Its high purity and well-defined stereochemistry ensure reproducibility in synthetic applications. Suitable for use in medicinal chemistry and as an intermediate in the synthesis of bioactive molecules.
103201-78-1 structure
Product Name:(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid
CAS No:103201-78-1
MF:C11H19NO2
MW:197.27406334877
MDL:MFCD08061929
CID:62359
PubChem ID:9815559
Update Time:2025-05-20
(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- trans-4-Cyclohexyl-L-proline
- Trans-1-cyclohexy-L-proline
- 2-Bromo-5-(trifluoromethyl)benzaldehyde
- L-Proline, 4-cyclohexyl-, (4S)-
- TRANS-4-CYCLOHEXYL-1-PROLINE HCL
- (2S,4S)-4-Cyclohexylpyrrolidine-2-carboxylic acid
- L-Proline,4-cyclohexyl-, trans-
- H-Chpro-OH
- Fosinopril Intermediate 2
- (4S)- 4-cyclohexyl-L-Proline
- TRANS-4-CYCLOHEXYL-L-PROLINE (FOSINOPRIL''S INTERMEDIATE 2)
- (2S,4S)-4-Cyclohexyl-pyrrolidine-2-carboxylic acid
- (4S)-4-cyclohexyl-L-proline
- PubChem9991
- 4beta-Cyclohexyl-L-proline
- KSC495M4L
- (trans)-4-Cyclohexyl-L-proline
- XRZWVSXEDRYQGC-ZJUUUORDSA-N
- CT0207
- trans-4-cyclohexylpyrrolidine-2-carboxylic acid
- EN300-91503
- Q-102535
- 103201-78-1
- AC-7636
- 130092-20-5
- trans-4-cyclohexylpyrrolidine-2-carboxylicacid
- Q27464420
- 4-cyclohexylpyrrolidine-2-carboxylic acid;trans-4-Cyclohexyl-L-proline
- AKOS015840728
- Z1198175867
- AC8034
- AKOS006287624
- DS-13893
- A800690
- SCHEMBL2238814
- EC 600-406-3
- DTXSID70431160
- CS-0042526
- MFCD08061929
- CHEMBL4091905
- DB-321775
- (2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid
-
- MDL： MFCD08061929
- Inchi： 1S/C11H19NO2/c13-11(14)10-6-9(7-12-10)8-4-2-1-3-5-8/h8-10,12H,1-7H2,(H,13,14)/t9-,10+/m1/s1
- InChI Key： XRZWVSXEDRYQGC-ZJUUUORDSA-N
- SMILES： OC([C@@H]1C[C@H](CN1)C1CCCCC1)=O
Computed Properties
- Exact Mass: 197.14200
- Monoisotopic Mass: 197.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3
- XLogP3: 0.3
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.114
- Melting Point: No data available
- Boiling Point: 343.9±35.0℃ at 760 mmHg
- Flash Point: 161.797 °C
- Refractive Index: 1.517
- PSA: 49.33000
- LogP: 1.95820
- Vapor Pressure: No data available
(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ° C, -4 ° C is better
(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM202215-5g |
trans-4-Cyclohexyl-L-proline |
103201-78-1 | 97% | 5g |
$215 | 2021-06-09 | |
| abcr | AB436365-1 g |
trans-4-Cyclohexyl-L-proline; . |
103201-78-1 | 1g |
€135.50 | 2023-07-18 | ||
| abcr | AB436365-5 g |
trans-4-Cyclohexyl-L-proline; . |
103201-78-1 | 5g |
€330.70 | 2023-07-18 | ||
| abcr | AB436365-10 g |
trans-4-Cyclohexyl-L-proline; . |
103201-78-1 | 10g |
€512.50 | 2023-07-18 | ||
| abcr | AB436365-25 g |
trans-4-Cyclohexyl-L-proline; . |
103201-78-1 | 25g |
€961.00 | 2023-07-18 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T88940-1g |
(2S,4S)-4-Cyclohexylpyrrolidine-2-carboxylic acid |
103201-78-1 | 97% | 1g |
¥76.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T88940-5g |
(2S,4S)-4-Cyclohexylpyrrolidine-2-carboxylic acid |
103201-78-1 | 97% | 5g |
¥301.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T88940-250mg |
(2S,4S)-4-Cyclohexylpyrrolidine-2-carboxylic acid |
103201-78-1 | 97% | 250mg |
¥32.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T88940-100g |
(2S,4S)-4-Cyclohexylpyrrolidine-2-carboxylic acid |
103201-78-1 | 97% | 100g |
¥3514.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T88940-25g |
(2S,4S)-4-Cyclohexylpyrrolidine-2-carboxylic acid |
103201-78-1 | 97% | 25g |
¥1182.0 | 2023-09-06 |
(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:103201-78-1)反-4-环己基-L-脯氨酸
Order Number:LE7750880
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:46
Price ($):discuss personally
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(2S,4S)-4-cyclohexylpyrrolidine-2-carboxylic acid Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:103201-78-1)反-4-环己基-L-脯氨酸
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry